Cas no 74966-25-9 (4',4pi(5pi)-divaleryldibenzo-18-crown-6)
74966-25-9 structure
Product Name:4',4pi(5pi)-divaleryldibenzo-18-crown-6
CAS No:74966-25-9
MF:C30H40O8
MW:528.633810043335
CID:980711
PubChem ID:2734265
Update Time:2025-04-19
4',4pi(5pi)-divaleryldibenzo-18-crown-6 Chemical and Physical Properties
Names and Identifiers
-
- 4',4pi(5pi)-divaleryldibenzo-18-crown-6
- 4 ,4(5)-Divaleryldibenzo-18-crown-6
- 4',4''(5'')-Divaleryldibenzo-18-crown-6
- 4',4'(5')-DIVALERYLDIBENZO-18-CROWN-6
- NULL
- 1-(13-pentanoyl-5,6,7,8,9,10,11,16,17,18,19,20,21,22-tetradecahydrodibenzo[a,j ][18]annulen-2-yl)pentan-1-one
- 1,1'-(6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine-2,13-diyl)dipentan-1-one
- AC1MC0QH
- MolPort-002-574-692
- ST023567
- STL333740
- STOCK2S-93846
- FT-0701527
- AKOS022105495
- DTXSID10370185
- 74966-25-9
- 1-(24-pentanoyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaen-11-yl)pentan-1-one
- ZINC04284025
- 1,1'-(6,7,9,10,17,18,20,21-Octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine-2,13-diyl)bis(pentan-1-one)
- 67967-48-0
-
- Inchi: 1S/C30H40O8/c1-3-5-7-25(31)23-9-11-27-29(21-23)37-19-15-33-14-18-36-28-12-10-24(26(32)8-6-4-2)22-30(28)38-20-16-34-13-17-35-27/h9-12,21-22H,3-8,13-20H2,1-2H3
- InChI Key: SQFZHSMTSMJDKY-UHFFFAOYSA-N
- SMILES: O1CCOCCOC2C=CC(=CC=2OCCOCCOC2C=CC(=CC1=2)C(CCCC)=O)C(CCCC)=O
Computed Properties
- Exact Mass: 528.27200
- Monoisotopic Mass: 528.27231823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 5.1
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.0951 (rough estimate)
- Melting Point: 117-133 °C
- Boiling Point: 568.81°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- PSA: 89.52000
- LogP: 5.69460
- Solubility: Not available
4',4pi(5pi)-divaleryldibenzo-18-crown-6 Security Information
- Hazard Category Code: 36/37/38-20/21/22
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- Safety Term:S26;S36/37/39
4',4pi(5pi)-divaleryldibenzo-18-crown-6 Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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